Cas no 893387-73-0 ((2-Amino-4,7-dihydro-5H-thieno2,3-cpyran-3-yl)-(phenyl)methanone)

(2-Amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)-(phenyl)methanone is a heterocyclic compound featuring a fused thienopyran scaffold with an aminoketone functional group. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules targeting central nervous system disorders or cardiovascular diseases. The presence of both electron-rich (amino) and electron-deficient (ketone) moieties enhances its reactivity in nucleophilic or electrophilic transformations. This compound’s rigid bicyclic framework may contribute to improved binding affinity in drug design, while the phenyl group offers potential for further derivatization. Its stability under standard conditions facilitates handling and storage, making it suitable for research-scale applications.

(2-Amino-4,7-dihydro-5H-thieno2,3-cpyran-3-yl)-(phenyl)methanone structure

893387-73-0 structure

Product Name:(2-Amino-4,7-dihydro-5H-thieno2,3-cpyran-3-yl)-(phenyl)methanone

CAS No:893387-73-0

MF:C₁₄H₁₃NO₂S

MW:259.32352232933

MDL:MFCD13193071

CID:1027261

PubChem ID:45588401

Update Time:2025-05-27

(2-Amino-4,7-dihydro-5H-thieno2,3-cpyran-3-yl)-(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

- (2-Amino-5,7-dihydro-4H-thieno[2,3-c]pyran-3-yl)(phenyl)methanone
- (2-Amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)-(phenyl)methanone
- AKOS005073271
- (2-amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)-phenyl-methanone
- 893387-73-0
- (2-amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)(phenyl)methanone
- DTXSID20670648
- (2-amino-5,7-dihydro-4H-thieno[2,3-c]pyran-3-yl)-phenylmethanone
- NIXAWZKBPCFXIK-UHFFFAOYSA-N
- SCHEMBL4055676
- 3-benzoyl-4H,5H,7H-thieno[2,3-c]pyran-2-amine
- J-500625
- MFCD13193071
- KD-0763
- (2-Amino-4,7-dihydro-5H-thieno2,3-cpyran-3-yl)-(phenyl)methanone
- MDL： MFCD13193071
- Inchi： 1S/C14H13NO2S/c15-14-12(10-6-7-17-8-11(10)18-14)13(16)9-4-2-1-3-5-9/h1-5H,6-8,15H2
- InChI Key： NIXAWZKBPCFXIK-UHFFFAOYSA-N
- SMILES： S1C(=C(C(C2C=CC=CC=2)=O)C2=C1COCC2)N

Computed Properties

Exact Mass: 259.06669983g/mol
Monoisotopic Mass: 259.06669983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 80.6Å²

(2-Amino-4,7-dihydro-5H-thieno2,3-cpyran-3-yl)-(phenyl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A033095-50mg	(2-Amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)-(phenyl)methanone	893387-73-0		50mg	$ 100.00	2022-06-08
TRC	A033095-100mg	(2-Amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)-(phenyl)methanone	893387-73-0		100mg	$ 160.00	2022-06-08
Alichem	A119001544-1g	(2-Amino-5,7-dihydro-4H-thieno[2,3-c]pyran-3-yl)(phenyl)methanone	893387-73-0	95%	1g	$400.00	2023-08-31
abcr	AB270144-1 g	(2-Amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)(phenyl)methanone, 95%; .	893387-73-0	95%	1g	€315.00	2023-04-26
abcr	AB270144-5 g	(2-Amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)(phenyl)methanone, 95%; .	893387-73-0	95%	5g	€1268.40	2023-04-26
Key Organics Ltd	KD-0763-1MG	(2-amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)(phenyl)methanone	893387-73-0	>97%	1mg	£37.00	2025-02-08
Key Organics Ltd	KD-0763-5MG	(2-amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)(phenyl)methanone	893387-73-0	>97%	5mg	£46.00	2025-02-08
Key Organics Ltd	KD-0763-10MG	(2-amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)(phenyl)methanone	893387-73-0	>97%	10mg	£63.00	2025-02-08
Key Organics Ltd	KD-0763-0.5G	(2-amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)(phenyl)methanone	893387-73-0	>97%	0.5g	£105.00	2025-02-08
Key Organics Ltd	KD-0763-1G	(2-amino-4,7-dihydro-5H-thieno[2,3-c]pyran-3-yl)(phenyl)methanone	893387-73-0	>97%	1g	£165.00	2025-02-08